Cas no 2171696-59-4 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171696-59-4
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6454802
• PubChem ID: 165544502
• Update Time: 2025-05-19

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid
• EN300-1515453
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]-1,3-thiazolidine-4-carboxylic acid
• 2171696-59-4

• Inchi： 1S/C25H28N2O5S/c1-16(23(28)27-15-33-14-22(27)24(29)30)7-6-12-26-25(31)32-13-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： VYPNRCMCIHCEAC-UHFFFAOYSA-N
• SMILES： S1CN(C(C(C)CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2171696-59-4 and Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-1,3-thiazolidine-4-carboxylic Acid

The compound with the CAS number 2171696-59-4 and the product name 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of a fluoren-9-ylmethyloxycarbonyl group and a thiazolidine core suggests a multifaceted role in biochemical interactions, making it a subject of intense study among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic properties. Among these, thiazolidine derivatives have emerged as pivotal scaffolds due to their ability to modulate various biological pathways. The compound in question, with its unique structural features, is particularly noteworthy for its potential to interact with biological targets in novel ways. The fluoren-9-ylmethyloxycarbonyl moiety enhances the compound's solubility and stability, while the thiazolidine ring provides a platform for further functionalization, enabling the design of more complex derivatives.

One of the most compelling aspects of this compound is its potential application in the development of novel antibiotics and antiviral agents. The structural motifs present in this molecule are known to exhibit inhibitory effects on enzymes and receptors involved in microbial infections. Current research indicates that compounds with similar structural features have shown promise in preclinical trials for treating resistant bacterial strains. The fluoren-9-ylmethyloxycarbonyl group, in particular, has been identified as a key pharmacophore that enhances binding affinity to target proteins.

The synthesis of this compound involves a series of well-defined chemical reactions that showcase the expertise of modern organic synthesis techniques. The introduction of the thiazolidine ring into the molecular framework is achieved through cyclization reactions, which are highly sensitive to reaction conditions. Researchers have reported optimal yields under controlled temperatures and inert atmospheres, ensuring high purity and minimal side products. The subsequent functionalization with the fluoren-9-ylmethyloxycarbonyl group further demonstrates the compound's versatility and adaptability to various pharmacological applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that it interacts strongly with enzymes such as kinases and proteases, which are crucial targets in cancer therapy. The fluoren-9-ylmethyloxycarbonyl group is particularly effective in binding to these enzymes due to its hydrophobic interactions and steric complementarity. These findings align with emerging trends in drug discovery, where structure-based design plays a pivotal role in optimizing therapeutic efficacy.

The compound's potential extends beyond antimicrobial applications; it also shows promise in addressing neurological disorders. Preliminary studies suggest that derivatives of this molecule may modulate neurotransmitter receptors, offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The thiazolidine core is known to interact with glutamate receptors, which are implicated in neurodegenerative processes. Further research is ongoing to explore these interactions and develop targeted therapies.

In conclusion, the compound with CAS number 2171696-59-4 and product name 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid represents a significant milestone in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug development pipelines. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.